molecular formula C16H13NO2 B390869 5-methyl-N-(1-naphthyl)-2-furamide CAS No. 352338-07-9

5-methyl-N-(1-naphthyl)-2-furamide

Cat. No. B390869
CAS RN: 352338-07-9
M. Wt: 251.28g/mol
InChI Key: KDLRGMXDIBLEQD-UHFFFAOYSA-N
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Description

5-methyl-N-(1-naphthyl)-2-furamide is a useful research compound. Its molecular formula is C16H13NO2 and its molecular weight is 251.28g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 25.9 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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properties

CAS RN

352338-07-9

Molecular Formula

C16H13NO2

Molecular Weight

251.28g/mol

IUPAC Name

5-methyl-N-naphthalen-1-ylfuran-2-carboxamide

InChI

InChI=1S/C16H13NO2/c1-11-9-10-15(19-11)16(18)17-14-8-4-6-12-5-2-3-7-13(12)14/h2-10H,1H3,(H,17,18)

InChI Key

KDLRGMXDIBLEQD-UHFFFAOYSA-N

SMILES

CC1=CC=C(O1)C(=O)NC2=CC=CC3=CC=CC=C32

Canonical SMILES

CC1=CC=C(O1)C(=O)NC2=CC=CC3=CC=CC=C32

solubility

25.9 [ug/mL]

Origin of Product

United States

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